- Discovery of a Series of Indole-2 Carboxamides as Selective Secreted Phospholipase A2 Type X (sPLA2-X) Inhibitors, ACS Medicinal Chemistry Letters, 2018, 9(7), 594-599
Cas no 923259-70-5 (6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid)
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid is a synthetic organic compound with significant applications in pharmaceutical research. Its trifluoromethoxy group imparts unique electronic properties, enhancing its bioactivity. The compound demonstrates high purity and stability, making it suitable for various synthetic transformations. Its structural features facilitate the development of novel therapeutic agents.
923259-70-5 structure
Product Name:6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
CAS No:923259-70-5
MF:C10H6F3NO3
MW:245.15475320816
MDL:MFCD08444864
CID:820317
PubChem ID:16228300
Update Time:2025-06-25
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
- 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid (ACI)
- FOJBKFGWDZMUCC-UHFFFAOYSA-N
- 6-(Trifluoromethoxy)-1H-indole-2-carboxylicacid
- DTXSID70585511
- SCHEMBL17310806
- 923259-70-5
- FD13059
- AKOS008090435
- DB-079285
- J-518117
- SY168654
- EN300-29570
- 6-Trifluoromethoxy-1H-indole-2-carboxylic acid
- 6-(Trifluoromethoxy)indole-2-carboxylic acid
- Z228588702
- BS-14095
- MFCD08444864
-
- MDL： MFCD08444864
- Inchi： 1S/C10H6F3NO3/c11-10(12,13)17-6-2-1-5-3-8(9(15)16)14-7(5)4-6/h1-4,14H,(H,15,16)
- InChI Key： FOJBKFGWDZMUCC-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC=C(C=2)OC(F)(F)F)C=1)O
Computed Properties
- Exact Mass: 245.02997754g/mol
- Monoisotopic Mass: 245.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- Density: 2.3±0.1 g/cm3
- Boiling Point: 286.7±25.0 °C at 760 mmHg
- Flash Point: 127.2±23.2 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147752-1g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid |
923259-70-5 | 95% | 1g |
$480 | 2021-08-05 | |
| Alichem | A199006868-1g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid |
923259-70-5 | 95% | 1g |
$533.52 | 2023-08-31 | |
| TRC | T901028-25mg |
6-(Trifluoromethoxy)-1h-Indole-2-Carboxylic Acid |
923259-70-5 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T901028-50mg |
6-(Trifluoromethoxy)-1h-Indole-2-Carboxylic Acid |
923259-70-5 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901028-250mg |
6-(Trifluoromethoxy)-1h-Indole-2-Carboxylic Acid |
923259-70-5 | 250mg |
$ 340.00 | 2022-06-02 | ||
| abcr | AB314485-1 g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid; . |
923259-70-5 | 1g |
€629.50 | 2022-03-03 | ||
| abcr | AB314485-2,5 g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid; . |
923259-70-5 | 2,5 g |
€1,246.00 | 2022-03-03 | ||
| Chemenu | CM147752-1g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid |
923259-70-5 | 95% | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y0986355-5g |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid |
923259-70-5 | 95% | 5g |
$750 | 2024-08-02 | |
| Fluorochem | 091617-250mg |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid |
923259-70-5 | 95% | 250mg |
￡286.00 | 2022-02-28 |
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Potassium acetate , Sulfuric acid magnesium salt (1:1) Catalysts: Bis(tri-tert-butylphosphine)palladium Solvents: Dimethylacetamide ; 4 h, 140 °C
Reference
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Raw materials
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Preparation Products
6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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